Cas no 2172066-95-2 (methyl 4-ethyl-5-sulfamoyl-1H-pyrrole-3-carboxylate)

• Product Name: methyl 4-ethyl-5-sulfamoyl-1H-pyrrole-3-carboxylate
• CAS No: 2172066-95-2
• MF: C₈H₁₂N₂O₄S
• MW: 232.256880760193
• CID: 6463505
• PubChem ID: 165836812
• Update Time: 2025-05-24

methyl 4-ethyl-5-sulfamoyl-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-ethyl-5-sulfamoyl-1H-pyrrole-3-carboxylate
• EN300-1628569
• 2172066-95-2

• Inchi： 1S/C8H12N2O4S/c1-3-5-6(8(11)14-2)4-10-7(5)15(9,12)13/h4,10H,3H2,1-2H3,(H2,9,12,13)
• InChI Key： ZWHWYWFFMIHTFI-UHFFFAOYSA-N
• SMILES： S(C1=C(C(C(=O)OC)=CN1)CC)(N)(=O)=O

Computed Properties

• Exact Mass: 232.05177804g/mol
• Monoisotopic Mass: 232.05177804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 111Ų

Additional information on methyl 4-ethyl-5-sulfamoyl-1H-pyrrole-3-carboxylate

Methyl 4-Ethyl-5-Sulfamoyl-1H-Pyrrole-3-Carboxylate: A Comprehensive Overview

Methyl 4-Ethyl-5-Sulfamoyl-1H-Pyrrole-3-Carboxylate (CAS No. 2172066-95-2) is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, has garnered attention due to its potential applications in drug development and material science. In this article, we will delve into the structural properties, synthesis methods, and recent advancements in understanding its biological activities.

The molecular structure of methyl 4-ethyl-5-sulfamoyl-1H-pyrrole-3-carboxylate is notable for its pyrrole ring, which serves as a central framework. The pyrrole ring is substituted with an ethyl group at position 4 and a sulfamoyl group at position 5. Additionally, the carboxylate group at position 3 is esterified with a methyl group, contributing to the compound's stability and solubility properties. These substituents not only influence the compound's physical properties but also play a crucial role in its biological interactions.

Recent studies have focused on the synthesis of methyl 4-ethyl-5-sulfamoyl-1H-pyrrole-3-carboxylate, exploring various methodologies to optimize its production. One approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high yields. This method leverages the ability of microwaves to enhance reaction kinetics, making it a promising avenue for large-scale production.

Another area of interest is the biological activity of methyl 4-ethyl-5-sulfamoyl-1H-pyrrole-3-carboxylate. Researchers have investigated its potential as an anti-inflammatory agent, demonstrating moderate activity in vitro against cyclooxygenase enzymes (COX-1 and COX-2). These findings suggest that the compound could be a lead candidate for developing novel anti-inflammatory drugs with reduced side effects compared to existing therapies.

Furthermore, the compound has shown promise in antimicrobial studies. Tests conducted against various bacterial strains, including *Escherichia coli* and *Staphylococcus aureus*, revealed inhibitory effects at low concentrations. This highlights the potential of methyl 4-ethyl-5-sulfamoyl-1H-pyrrole-3-carboxylate as a component in antimicrobial formulations or as a precursor for more potent derivatives.

In terms of material science applications, the compound's unique electronic properties make it a candidate for use in organic electronics. Its ability to form stable charge transfer complexes has been explored in the context of organic photovoltaic devices. While preliminary results are encouraging, further research is required to fully harness its potential in this field.

Recent advancements in computational chemistry have also provided deeper insights into the molecular interactions of methyl 4-Ethyl-Sulfamoyl-Pyrrole-Carboxylate. Quantum mechanical calculations have revealed key insights into its electronic structure and reactivity patterns, aiding in the design of more efficient synthetic pathways and bioactive derivatives.

In conclusion, methyl 4-Ethyl-Sulfamoyl-Pyrrole-Carboxylate (CAS No. 217206695) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique structure, coupled with recent research advancements, positions it as a valuable asset in both academic and industrial settings. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to fields ranging from drug discovery to materials science.